Cas no 1804880-93-0 (2-Cyano-6-mercaptoisonicotinoyl chloride)

• Product Name: 2-Cyano-6-mercaptoisonicotinoyl chloride
• CAS No: 1804880-93-0
• MF: C₇H₃ClN₂OS
• MW: 198.62951874733
• CID: 4904229
• Update Time: 2025-05-20

2-Cyano-6-mercaptoisonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-mercaptoisonicotinoyl chloride

• Inchi： 1S/C7H3ClN2OS/c8-7(11)4-1-5(3-9)10-6(12)2-4/h1-2H,(H,10,12)
• InChI Key： SXOHLJVGOLKGNR-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(NC(C#N)=C1)=S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 361
• XLogP3: 1
• Topological Polar Surface Area: 85

Additional information on 2-Cyano-6-mercaptoisonicotinoyl chloride

Introduction to 2-Cyano-6-mercaptoisonicotinoyl chloride (CAS No. 1804880-93-0)

2-Cyano-6-mercaptoisonicotinoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1804880-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines a cyano group, a thiol group, and an isonicotinoyl moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The cyano group (–CN) in the molecular structure contributes to the electrophilic nature of the compound, facilitating its participation in nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry for constructing more complex scaffolds through condensation or addition reactions. On the other hand, the thiol group (–SH) introduces reactivity with electrophiles, enabling further functionalization and diversification of the molecular library. The combination of these two reactive sites makes 2-Cyano-6-mercaptoisonicotinoyl chloride a versatile building block for drug discovery efforts.

The isonicotinoyl chloride portion of the molecule provides a rigid aromatic core that can be further modified to introduce additional pharmacophores. This structural motif is commonly found in pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic compounds in developing novel therapeutic agents. For instance, derivatives of isonicotinic acid have been extensively studied for their antimicrobial and anti-inflammatory properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Cyano-6-mercaptoisonicotinoyl chloride and its derivatives. Researchers have been investigating its role as a precursor in synthesizing small-molecule inhibitors targeting various disease-related pathways. One notable area of research involves its application in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The thiol group, in particular, has been exploited to design molecules that can covalently bind to target proteins, enhancing drug potency and selectivity.

Another emerging application of this compound is in the field of antiviral drug development. The cyano group’s ability to participate in hydrogen bonding interactions has been leveraged to improve binding affinity to viral proteases and polymerases. Preliminary studies suggest that derivatives of 2-Cyano-6-mercaptoisonicotinoyl chloride exhibit promising inhibitory activity against certain viral strains. These findings underscore the compound’s potential as a lead structure for further optimization.

The synthesis of 2-Cyano-6-mercaptoisonicotinoyl chloride typically involves multi-step organic transformations starting from commercially available precursors. Key steps include cyanation reactions to introduce the cyano group, followed by thiolation at the 6-position of the isonicotinic acid core. The final step often involves chlorination to yield the corresponding acyl chloride derivative, which is highly reactive and suitable for further functionalization.

In terms of industrial applications, 2-Cyano-6-mercaptoisonicotinoyl chloride serves as an important intermediate in large-scale drug manufacturing processes. Its structural complexity allows for fine-tuning of physicochemical properties such as solubility and stability, which are critical factors in formulation development. Pharmaceutical companies often rely on high-quality intermediates like this one to ensure consistency and efficiency in their synthetic routes.

The safety profile of 2-Cyano-6-mercaptoisonicotinoyl chloride is another critical consideration in its handling and application. While it does not pose significant hazards under standard laboratory conditions, appropriate precautions must be taken to prevent exposure through inhalation or skin contact. Storage should be conducted in a cool, dry place away from incompatible substances such as strong oxidizers or bases.

Future research directions may explore novel synthetic methodologies to improve the accessibility and scalability of 2-Cyano-6-mercaptoisonicotinoyl chloride production. Additionally, computational modeling techniques could be employed to predict its interactions with biological targets, aiding in rational drug design efforts. Collaborative efforts between academic institutions and pharmaceutical industries will likely drive innovation in this area.

In conclusion,2-Cyano-6-mercaptoisonicotinoyl chloride (CAS No. 1804880-93-0) represents a fascinating compound with diverse applications in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing bioactive molecules targeting various therapeutic areas including oncology, virology, and inflammation-related disorders. As our understanding of molecular interactions continues to evolve,2-Cyano-6-mercaptoisonicotinoyl chloride will undoubtedly play an increasingly important role in shaping next-generation therapeutics.